2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(2-methoxybenzyl)ethanamine hydrochloride

• IUPAC Name: 2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-[(2-methoxyphenyl)methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C19H21FN2O.ClH/c1-13-16(17-11-15(20)7-8-18(17)22-13)9-10-21-12-14-5-3-4-6-19(14)23-2;/h3-8,11,21-22H,9-10,12H2,1-2H3;1H
• InChI Key: UOCJRMYOZOLFQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)F)CCNCC3=CC=CC=C3OC.Cl
• Molecular Formula: C19H22ClFN2O
• Molecular Weight: 348.8 g/mol

Description

2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(2-methoxybenzyl)ethanamine hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(2-methoxybenzyl)ethanamine hydrochloride has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, this compound has been investigated as a potential antidepressant and anxiolytic agent. In neuroscience, it has been studied for its effects on the serotonin system, which plays a crucial role in mood regulation. In cancer research, it has been evaluated for its potential to inhibit tumor growth.

Mechanism of Action

The mechanism of action of 2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(2-methoxybenzyl)ethanamine hydrochloride involves its binding to serotonin receptors, particularly the 5-HT1A receptor. This binding results in the activation of downstream signaling pathways, leading to the modulation of various physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(2-methoxybenzyl)ethanamine hydrochloride are primarily mediated by its interaction with the serotonin system. This compound has been shown to increase serotonin levels in the brain, leading to the modulation of mood, anxiety, and stress responses. It has also been demonstrated to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(2-methoxybenzyl)ethanamine hydrochloride in lab experiments is its high potency and selectivity for serotonin receptors. This makes it a useful tool for studying the serotonin system and its role in various physiological processes. However, one limitation is that this compound has not been extensively studied in vivo, and its effects in animal models may not accurately reflect its effects in humans.

Future Directions

There are several future directions for research on 2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(2-methoxybenzyl)ethanamine hydrochloride. One area of interest is its potential as a therapeutic agent for various psychiatric disorders, such as depression and anxiety. Another direction is the development of more potent and selective compounds based on the structure of this compound. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(2-methoxybenzyl)ethanamine hydrochloride involves several steps, including the reaction of 2-amino-5-fluoro-2-methyl-3-nitropyridine with 2-methoxybenzaldehyde, followed by reduction of the nitro group and subsequent reductive amination. The final product is obtained as a hydrochloride salt.